Cas no 106984-85-4 (1-(Pyridin-2-ylmethyl)-1H-imidazole-2-thiol)

• Product Name: 1-(Pyridin-2-ylmethyl)-1H-imidazole-2-thiol
• CAS No: 106984-85-4
• Molecular Formula: C₉H₉N₃S
• Molecular Weight: 191.25286
• CID: 1097951
• PubChem ID: 10607740

1-(Pyridin-2-ylmethyl)-1H-imidazole-2-thiol Properties

Names and Identifiers

• 1,3-dihydro-1-(2-pyridinylmethyl)-2H-Imidazole-2-thione
• 1-Pyridin-2-ylmethyl-1,3-dihydro-imidazole-2-thione
• CHEMBL26766
• EN300-75657
• Z367650812
• 1-(pyridin-2-ylmethyl)-1H-imidazole-2-thiol
• 106984-85-4
• AKOS022358992
• 3-(pyridin-2-ylmethyl)-1H-imidazole-2-thione
• BDBM50024477
• 1-(pyridin-2-ylmethyl)-3H-imidazole-2-thione
• 1-(2-pyridylmethyl)-2-mercaptoimidazole
• AKOS009271565
• 1-[(pyridin-2-yl)methyl]-1H-imidazole-2-thiol
• SCHEMBL9667491
• G56680
• RFUCFMSXWUCZLP-UHFFFAOYSA-N

• InChIKey： RFUCFMSXWUCZLP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N3S/c13-9-11-5-6-12(9)7-8-3-1-2-4-10-8/h1-6H,7H2,(H,11,13)
• SMILES： C1=CC=NC(=C1)CN2C=CN=C2S

Computed Properties

• Exact Mass: 191.05171847g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.05171847g/mol
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Boiling Point: 320.4±44.0 °C at 760 mmHg
• Melting Point: 173-175 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 147.6±28.4 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives